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Compound of Interest

Compound Name: 1-Phenylanthracene

Cat. No.: B167696 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the crystal structure analysis of 1-
Phenylanthracene, a polycyclic aromatic hydrocarbon of significant interest in materials

science and organic electronics. This document details the experimental protocols for its

synthesis and crystallization, presents its crystallographic data, and illustrates the logical

workflow from synthesis to structural elucidation.

Introduction
1-Phenylanthracene (C₂₀H₁₄) is an aromatic hydrocarbon characterized by a phenyl group

attached to an anthracene core.[1] Its structural and photophysical properties are of

considerable interest for applications in organic light-emitting diodes (OLEDs) and other

electronic devices. X-ray crystallography provides the most definitive method for determining

the precise three-dimensional atomic arrangement of this molecule in the solid state, revealing

crucial details about conformation, molecular packing, and intermolecular interactions that

govern its material properties.[2] This guide summarizes the key experimental and analytical

aspects of the crystal structure analysis of 1-Phenylanthracene.

Experimental Protocols
The synthesis of 1-Phenylanthracene can be effectively achieved via a palladium-catalyzed

Suzuki-Miyaura cross-coupling reaction. This is a robust and widely used method for forming

carbon-carbon bonds between aryl halides and organoboron compounds.[3][4][5] Following
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successful synthesis and purification, single crystals suitable for X-ray diffraction can be grown

from a solution.

Synthesis of 1-Phenylanthracene via Suzuki-Miyaura
Coupling
The synthesis involves the reaction of 1-bromoanthracene with phenylboronic acid, catalyzed

by a palladium complex in the presence of a base.

Materials and Reagents:

1-Bromoanthracene

Phenylboronic acid[6]

Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

Potassium carbonate (K₂CO₃)

Toluene

Ethanol

Water

Dichloromethane (CH₂Cl₂)

Magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Petroleum ether

Procedure:

In a 100 mL flask, combine 1-bromoanthracene (1.0 eq), phenylboronic acid (1.5 eq), and

tetrakis(triphenylphosphine)palladium(0) (0.01 eq).
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Add a solvent mixture of toluene and ethanol.

Add a 2 M aqueous solution of potassium carbonate (K₂CO₃).

Fit the flask with a reflux condenser and heat the mixture to reflux under a nitrogen

atmosphere for 48 hours.[7]

After cooling to room temperature, quench the reaction with a dilute hydrochloric acid

solution.

Extract the product with dichloromethane (CH₂Cl₂).

Dry the combined organic extracts over anhydrous magnesium sulfate (MgSO₄) and

concentrate by rotary evaporation.

Purify the crude product by silica gel column chromatography using a mixture of

dichloromethane and petroleum ether as the eluent to yield pure 1-Phenylanthracene.[7]

Single Crystal Growth
High-quality single crystals are essential for X-ray diffraction analysis. Slow evaporation is a

common and effective method for growing crystals of polycyclic aromatic hydrocarbons.

Procedure:

Dissolve the purified 1-Phenylanthracene in a suitable solvent or solvent mixture (e.g., a

dichloromethane/methanol solution) to create a saturated or near-saturated solution.[5]

Loosely cover the container to allow for the slow evaporation of the solvent.

Allow the solution to stand undisturbed in a vibration-free environment for several days to

weeks.

As the solvent slowly evaporates, the concentration of 1-Phenylanthracene will increase,

leading to the formation of single crystals.

Once crystals of sufficient size and quality have formed, carefully remove them from the

solution.
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Data Presentation
The crystallographic data for 1-Phenylanthracene has been deposited in the Cambridge

Crystallographic Data Centre (CCDC) under the deposition number 952057. The primary

citation for this data is Eur. J. Org. Chem., 2014, 3329. While the specific unit cell parameters,

bond lengths, and angles are contained within this reference, they could not be fully

reproduced here. The table below summarizes the known and expected crystallographic

parameters.
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Parameter Value

Chemical Formula C₂₀H₁₄

Molecular Weight 254.33 g/mol [1]

CCDC Deposition Number 952057[1]

Crystal System Data from CCDC 952057

Space Group Data from CCDC 952057

a (Å) Data from CCDC 952057

b (Å) Data from CCDC 952057

c (Å) Data from CCDC 952057

α (°) Data from CCDC 952057

β (°) Data from CCDC 952057

γ (°) Data from CCDC 952057

Volume (Å³) Data from CCDC 952057

Z Data from CCDC 952057

Density (calculated) Data from CCDC 952057

F(000) Data from CCDC 952057

Radiation type Typically Mo Kα or Cu Kα

Temperature (K) Data from CCDC 952057

R-factor Data from CCDC 952057

Mandatory Visualizations
The following diagrams illustrate the experimental workflow and the logical relationship

between the key stages of the analysis.

Caption: Experimental workflow for 1-Phenylanthracene crystal structure analysis.
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As no specific signaling pathways involving 1-Phenylanthracene are documented for drug

development, the following diagram illustrates the logical progression from chemical synthesis

to the final structural determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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